Cas no 1268056-77-4 (3-Buten-1-one, 1-(2-fluorophenyl)-)

• Product Name: 3-Buten-1-one, 1-(2-fluorophenyl)-
• CAS No: 1268056-77-4
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5207335
• PubChem ID: 63085219
• Update Time: 2025-07-21

3-Buten-1-one, 1-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)but-3-en-1-one
• Z1082405332
• 3-Buten-1-one, 1-(2-fluorophenyl)-

• Inchi： 1S/C10H9FO/c1-2-5-10(12)8-6-3-4-7-9(8)11/h2-4,6-7H,1,5H2
• InChI Key： WFFNCDJZZOPHQE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC=C)=O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Buten-1-one, 1-(2-fluorophenyl)-

Introduction to 3-Buten-1-one, 1-(2-fluorophenyl) and Its Significance in Modern Chemical Research

3-Buten-1-one, 1-(2-fluorophenyl), identified by the CAS number 1268056-77-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, exhibits a range of potential applications that span from medicinal chemistry to materials science. The presence of a fluorine atom at the para position of the phenyl ring introduces distinct reactivity and binding characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of 3-Buten-1-one, 1-(2-fluorophenyl) consists of an α,β-unsaturated carbonyl system linked to a fluorinated benzene ring. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical in drug discovery processes. The unsaturated ketone moiety is particularly noteworthy for its ability to participate in Michael additions, condensation reactions, and other electrophilic or nucleophilic transformations, thereby facilitating the synthesis of more complex derivatives.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. 3-Buten-1-one, 1-(2-fluorophenyl) exemplifies this trend, as its fluorine substituent can modulate electronic effects and steric hindrance around the reactive site. Such properties are particularly advantageous in designing molecules with targeted therapeutic effects.

One of the most compelling aspects of 3-Buten-1-one, 1-(2-fluorophenyl) is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with potential applications in treating various diseases. For instance, studies have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The fluorine atom's ability to increase lipophilicity while maintaining metabolic resilience makes it an attractive feature for drug design.

The synthesis of 3-Buten-1-one, 1-(2-fluorophenyl) typically involves multi-step organic reactions that highlight the compound's synthetic versatility. Common approaches include Friedel-Crafts acylation followed by reduction or condensation reactions with appropriate fluorinated aromatic precursors. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and purities suitable for both research and industrial applications.

Recent research has also highlighted the role of 3-Buten-1-one, 1-(2-fluorophenyl) in materials science. Its electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The incorporation of fluorine into organic semiconductors can enhance charge transport properties, leading to more efficient devices. This interdisciplinary application underscores the compound's broad utility beyond traditional pharmaceutical contexts.

The biological activity of 3-Buten-1-one, 1-(2-fluorophenyl) and its derivatives has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated promising results in models of inflammation and neurodegeneration. The compound's ability to interact with specific biological pathways suggests potential therapeutic benefits that warrant further investigation. Collaborative efforts between chemists and biologists are essential to fully elucidate these mechanisms and translate findings into clinical applications.

The safety profile of 3-Buten-1-one, 1-(2-fluorophenyl) is another critical consideration. While preliminary studies indicate low toxicity at moderate doses, comprehensive toxicological assessments are necessary to ensure its safe use in both laboratory settings and potential therapeutic applications. Regulatory compliance with guidelines set forth by agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) will be essential as development progresses.

Looking ahead, the future prospects for 3-Buten-1-one, 1-(2-fluorophenyl) are promising. Ongoing research aims to expand its synthetic methodologies and explore new biological targets where its unique properties may provide advantages. Innovations in computational chemistry and high-throughput screening are likely to accelerate the discovery of novel derivatives with enhanced efficacy and selectivity.

In conclusion,3-Buten-1-one, 1-(2-fluorophenyl) (CAS no 1268056-77-4) represents a significant advancement in chemical research with far-reaching implications for medicine and materials science. Its structural features enable diverse applications, from drug development to advanced materials, while its synthetic accessibility allows for rapid exploration of new derivatives. As research continues to uncover its full potential,this compound is poised to play a pivotal role in shaping the future of chemical innovation.